Cas no 222855-09-6 (Methyl 2-guanidinoacetate)

• Product Name: Methyl 2-guanidinoacetate
• CAS No: 222855-09-6
• MF: C₄H₉N₃O₂
• MW: 131.133160352707
• CID: 5707689
• PubChem ID: 11332686
• Update Time: 2023-10-15

Methyl 2-guanidinoacetate Chemical and Physical Properties

Names and Identifiers

• Methylguanidinoacetat
• SCHEMBL670346
• guanidino-acetic acid methyl ester
• 222855-09-6
• methyl 2-guanidinoacetate
• AKOS011644727
• Methyl 2-guanidinoacetate

• Inchi： 1S/C4H9N3O2/c1-9-3(8)2-7-4(5)6/h2H2,1H3,(H4,5,6,7)
• InChI Key： BYUOAQWHIKQRNX-UHFFFAOYSA-N
• SMILES： O(C)C(C/N=C(\N)/N)=O

Computed Properties

• Exact Mass: 131.069476538g/mol
• Monoisotopic Mass: 131.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 90.7Ų